Cas no 3137-63-1 (4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE)

4-Chloro-2-(trichloromethyl)quinazoline is a halogenated quinazoline derivative with significant utility in organic synthesis and pharmaceutical intermediate applications. Its key structural features—a chloro substituent at the 4-position and a trichloromethyl group at the 2-position—enhance its reactivity, making it a versatile building block for constructing complex heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its electrophilic properties enable efficient participation in nucleophilic substitution and cross-coupling reactions, supporting the development of agrochemicals, pharmaceuticals, and specialty chemicals. The high purity and consistent quality of this intermediate ensure reliable performance in synthetic workflows.
4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE structure
3137-63-1 structure
Product Name:4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE
CAS No:3137-63-1
MF:C9H4Cl4N2
MW:281.953457832336
MDL:MFCD00720748
CID:860107
Update Time:2026-04-29

4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE
    • 4-Chlor-2-trichlormethyl-chinazolin
    • 4-chloro-2-trichloromethylquinazoline
    • MDL： MFCD00720748

Computed Properties

  • Exact Mass: 279.91300

Experimental Properties

  • PSA: 25.78000
  • LogP: 4.10990

4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-CHLORO-2-(TRICHLOROMETHYL)QUINAZOLINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM213781-1g
4-Chloro-2-(trichloromethyl)quinazoline
 3137-63-1 97%
1g
 $1033 2022-12-28
abcr
AB239941-250mg
4-Chloro-2-(trichloromethyl)quinazoline; .
 3137-63-1
250mg
 €736.00 2025-02-13
abcr
AB239941-1g
4-Chloro-2-(trichloromethyl)quinazoline; .
 3137-63-1
1g
 €1417.00 2025-02-13
abcr
AB239941-250 mg
4-Chloro-2-(trichloromethyl)quinazoline; .
 3137-63-1
250 mg
 €736.00 2023-07-20
abcr
AB239941-1 g
4-Chloro-2-(trichloromethyl)quinazoline; .
 3137-63-1
1 g
 €1,417.00 2023-07-20
Enamine
EN300-6493555-0.05g
4-chloro-2-(trichloromethyl)quinazoline
 3137-63-1 95%
0.05g
 $218.0 2023-07-10
Enamine
EN300-6493555-0.1g
4-chloro-2-(trichloromethyl)quinazoline
 3137-63-1 95%
0.1g
 $326.0 2023-07-10
Enamine
EN300-6493555-0.25g
4-chloro-2-(trichloromethyl)quinazoline
 3137-63-1 95%
0.25g
 $466.0 2023-07-10
Enamine
EN300-6493555-0.5g
4-chloro-2-(trichloromethyl)quinazoline
 3137-63-1 95%
0.5g
 $735.0 2023-07-10
Enamine
EN300-6493555-1.0g
4-chloro-2-(trichloromethyl)quinazoline
 3137-63-1 95%
1.0g
 $943.0 2023-07-10

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